Cas no 946208-37-3 (N-(2-ethoxyphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: N-(2-ethoxyphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 946208-37-3
• MF: C₂₄H₂₀FN₃O₃
• MW: 417.432309150696
• CID: 5505011
• Update Time: 2025-06-26

N-(2-ethoxyphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-1-[(4-fluorophenyl)methyl]-2-oxo-1,8-naphthyridine-3-carboxamide
• N-(2-ethoxyphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C24H20FN3O3/c1-2-31-21-8-4-3-7-20(21)27-23(29)19-14-17-6-5-13-26-22(17)28(24(19)30)15-16-9-11-18(25)12-10-16/h3-14H,2,15H2,1H3,(H,27,29)
• InChI Key： DXSLKJYHSVABCB-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)C2=C(C=CC=N2)C=C(C(NC2=CC=CC=C2OCC)=O)C1=O

Additional information on N-(2-ethoxyphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

Introduction to N-(2-ethoxyphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 946208-37-3)

N-(2-ethoxyphenyl)-1-(4-fluorophenylmethyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 946208-37-3, represents a unique molecular architecture that combines several pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-(2-ethoxyphenyl)-1-(4-fluorophenylmethyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide features a naphthyridine core, which is a heterocyclic system known for its broad spectrum of biological activities. The presence of an amide functional group at the 3-position and substituents at the 1 and 4 positions of the phenyl rings introduces additional layers of complexity and potential for interaction with biological targets. Specifically, the 2-ethoxyphenyl moiety and the 4-fluorophenylmethyl group are strategically positioned to modulate electronic properties and enhance binding affinity.

In recent years, there has been a growing interest in naphthyridine derivatives due to their demonstrated efficacy in various therapeutic areas. The fluorine atom in the 4-fluorophenylmethyl group is particularly noteworthy, as fluorine substitution is frequently employed in drug design to improve metabolic stability, binding affinity, and overall pharmacokinetic properties. This feature has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents.

The pharmacological potential of N-(2-ethoxyphenyl)-1-(4-fluorophenylmethyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide has not yet been fully explored, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, the naphthyridine scaffold is known to interact with enzymes such as kinases and proteases, which are critical targets in oncology and inflammatory diseases. The amide group also provides a versatile platform for further derivatization, allowing chemists to fine-tune the compound's properties for specific applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include condensation reactions to form the naphthyridine core, followed by functional group transformations to introduce the ethoxyphenyl and fluorophenylmethyl substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications at the aromatic rings.

The chemical stability of N-(2-ethoxyphenyl)-1-(4-fluorophenylmethyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide under various conditions has been a focus of recent research. Studies have demonstrated that the presence of the fluorine atom enhances resistance to hydrolysis and oxidation, which are common degradation pathways for amide-containing compounds. This stability is crucial for ensuring the compound's efficacy during storage and administration.

In addition to its potential therapeutic applications, N-(2-ethoxyphenyl)-1-(4-fluorophenylmethyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide may also serve as a valuable intermediate in the synthesis of more complex molecules. Its well-defined structure provides a scaffold for exploring novel chemical entities with enhanced biological activity. Collaborative efforts between synthetic chemists and biologists are essential to fully harness its potential in drug development.

The computational modeling of this compound has revealed interesting insights into its binding interactions with biological targets. Molecular docking studies suggest that it can effectively bind to proteins involved in disease pathways by leveraging its multiple pharmacophoric elements. These findings provide a rational basis for designing derivatives with improved potency and selectivity.

The regulatory landscape for new pharmaceutical compounds necessitates rigorous testing to ensure safety and efficacy before clinical translation. N-(2-ethoxyphenyl)-1-(4-fluorophenylmethyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide must undergo comprehensive characterization through spectroscopic methods such as NMR spectroscopy (¹H and ¹³C), mass spectrometry (LCMS), and X-ray crystallography if possible. These techniques provide critical data on molecular structure and purity.

The future directions for research on N-(2-ethoxyphenyl)-1-(4-fluorophenylmethyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide include exploring its mechanism of action in vitro and in vivo. Preclinical studies will be essential to evaluate its pharmacokinetic profile and potential side effects. Additionally, structure-based drug design approaches can be employed to optimize its binding interactions with target proteins.

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